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EACC in Biomedical Research

The search identified one relevant scientific paper discussing EACC. It is a chemical compound

characterized as an autophagy inhibitor [1].

Full Name: Ethyl (2-(5-nitrothiophene-2-carboxamido) thiophene-3-carbonyl) carbamate [1].

Primary Mechanism: It reversibly inhibits the fusion of autophagosomes with lysosomes by blocking
the recruitment of the SNARE protein syntaxin 17 (Stx17) to the autophagosomal membrane [1].

Relevance to Toxin Research: The study reports that EACC provides strong protection against
certain plant toxins, including ricin, abrin, and modeccin. The protection mechanism is attributed not

to inhibited cellular uptake of the toxins, but to the inhibited release of the toxin's active component
into the cytosol after it reaches the endoplasmic reticulum (ER) [1].

The following diagram illustrates the proposed mechanism of action for EACC based on the available

research [1].
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Summary of EACC Effects from Research

The table below summarizes the key findings from the study involving EACC [1].
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Aspect
Investigated

Finding/Effect of EACC Experimental Context Notes

Protection
Against Ricin

Strong protection; significant reduction

in protein synthesis inhibition.

Protection was rapid (observed after 30

min pre-incubation) and reversible.

Cellular Uptake
& Transport

No major inhibition of ricin binding to cell

surface or retrograde transport to the
ER.

Slight reduction in endocytic uptake

(approx. 20%) noted, but not deemed
primary protective mechanism.

Mechanism of
Protection

Inhibits the reduction of the ricin A-B
chain disulfide bond in the ER,

preventing release of the active A-
moiety into the cytosol.

Concluded based on
immunoprecipitation experiments under

non-reducing conditions.

Effect on Other
Toxins

Protected against abrin, modeccin,
viscumin, and volkensin.

Slight protection observed against
Shiga toxin.

Interaction with
TBK1 Inhibition

The protective effect of EACC was
maintained even when TBK1 was

inhibited.

TBK1 inhibition alone sensitized cells to
ricin by increasing its transport to the

Golgi.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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